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Compound of Interest

Compound Name: 3,4-Dichlorobenzoic anhydride

Cat. No.: B1297667 Get Quote

An In-depth Technical Guide to 3,4-Dichlorobenzoic Anhydride for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 3,4-Dichlorobenzoic anhydride, a compound of interest for researchers,

scientists, and professionals in the field of drug development.

Molecular Structure and Properties
3,4-Dichlorobenzoic anhydride is a derivative of benzoic acid. Its chemical identity and key

physicochemical properties are summarized below.

Molecular Identity:

Identifier Value

IUPAC Name (3,4-dichlorobenzoyl) 3,4-dichlorobenzoate[1]

Molecular Formula C₁₄H₆Cl₄O₃[1]

CAS Number 86866-14-0[1]

Quantitative Physicochemical Data:
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Property Value

Molecular Weight 364.0 g/mol [1]

Exact Mass 361.907105 Da[1]

XLogP3-AA (Computed) 5.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 3

The structure of 3,4-Dichlorobenzoic anhydride consists of two 3,4-dichlorobenzoyl groups

linked by an oxygen atom.

Caption: Molecular structure of 3,4-Dichlorobenzoic anhydride.

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the direct synthesis of 3,4-Dichlorobenzoic
anhydride are not readily available in public literature, its synthesis can be inferred from

general methods for preparing acid anhydrides. A common route involves the dehydration of

the corresponding carboxylic acid or the reaction of an acid chloride with the corresponding

carboxylic acid or its salt.

A logical synthetic pathway would, therefore, start with the synthesis of its precursor, 3,4-

Dichlorobenzoic acid.
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Synthesis Workflow
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Caption: Synthetic pathway to 3,4-Dichlorobenzoic anhydride.

Experimental Protocol for the Synthesis of 3,4-
Dichlorobenzoic Acid
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A documented method for the synthesis of 3,4-Dichlorobenzoic acid involves the chlorination of

p-chlorobenzoic acid.[2]

Materials:

p-Chlorobenzoic acid (10 g)

Antimony pentachloride (75 g)

Dilute hydrochloric acid

Dilute ammonium hydroxide solution

Dilute alcohol (for recrystallization)

Procedure:

10 g of p-chlorobenzoic acid and 75 g of antimony pentachloride are heated in a sealed tube

at 200°C for 8 hours.[2]

After cooling, the reaction mixture is treated with an excess of dilute hydrochloric acid.[2]

The precipitated 3,4-dichlorobenzoic acid is collected and washed with cold water.[2]

The crude product is dissolved in a dilute ammonium hydroxide solution and filtered.[2]

The filtrate is evaporated to dryness, and the resulting ammonium salt is decomposed with

dilute hydrochloric acid to precipitate the purified acid.[2]

The 3,4-dichlorobenzoic acid is then collected, washed, and dried.[2]

For further purification, the product can be recrystallized from dilute alcohol, yielding

colorless crystals with a melting point of 201-202°C.[2]

Applications in Research
While 3,4-Dichlorobenzoic anhydride itself is not extensively documented in application

literature, its precursor, 3,4-Dichlorobenzoic acid, has been utilized as an internal standard in
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the multiresidue analysis of pharmaceuticals and personal care products using ultra-

performance liquid chromatography-tandem mass spectrometry.[3] Acid anhydrides, in general,

are reactive compounds often used as acylating agents in organic synthesis, suggesting

potential applications for 3,4-Dichlorobenzoic anhydride in the synthesis of more complex

molecules, such as esters and amides, which could be of interest in drug discovery and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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